Cas no 2248328-37-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 2248328-37-0
• MF: C₁₈H₁₁N₃O₅
• MW: 349.297044038773
• CID: 5810976
• PubChem ID: 165729890
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519051
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate
• 2248328-37-0

• Inchi： 1S/C18H11N3O5/c22-15-10-14(19-20(15)11-6-2-1-3-7-11)18(25)26-21-16(23)12-8-4-5-9-13(12)17(21)24/h1-10,19H
• InChI Key： AJVJJEHMOIMUIR-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(N(C2C=CC=CC=2)N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 349.06987046g/mol
• Monoisotopic Mass: 349.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 2248328-37-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 2248328-37-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,3-dioxo-isoindole moiety with a 5-oxo-pyrazole ring, linked via a carboxylate ester. This structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of both isoindole and pyrazole derivatives in its backbone makes it a versatile intermediate for synthesizing bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate has surged, driven by advancements in medicinal chemistry and material science. Researchers are particularly interested in its potential as a pharmacophore for designing enzyme inhibitors or receptor modulators. The compound's ester linkage also offers opportunities for further derivatization, making it a valuable building block in synthetic organic chemistry. Its CAS No. 2248328-37-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key trends in modern chemistry is the exploration of multi-functional heterocycles, and this compound fits perfectly into that narrative. Its isoindole component is known for its electron-accepting properties, while the pyrazole ring contributes to its stability and bioactivity. This dual functionality has led to investigations into its use in organic electronics, such as OLEDs or photovoltaic materials, where its conjugated system could enhance performance. Additionally, its potential as a fluorescent probe or biomarker is being explored, aligning with the increasing focus on diagnostic tools in healthcare.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including condensation and esterification processes. Optimizing these methods for higher yields and purity is a hot topic in synthetic chemistry forums. Researchers are also investigating its green chemistry applications, such as catalyst-free reactions or solvent-free conditions, to align with sustainable practices. The compound's stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

From a commercial perspective, suppliers of CAS No. 2248328-37-0 often highlight its role as a research-grade chemical for academic and industrial labs. Its pricing and availability are frequently queried in procurement databases, indicating its niche but growing market. Regulatory compliance, such as REACH or GHS classifications, is another area of interest for potential buyers, ensuring safe handling and storage. The compound's spectroscopic data (e.g., NMR, IR, and MS) are also widely sought after for verification purposes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity position it as a promising candidate for future breakthroughs in pharmaceuticals, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to remain a topic of interest in scientific and industrial communities.